N-cyclopropyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-cyclopropyl-6-pyrrolidin-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C12H16N4O/c17-12(13-9-3-4-9)10-5-6-11(15-14-10)16-7-1-2-8-16/h5-6,9H,1-4,7-8H2,(H,13,17)
• InChI Key: CUCJWJDBEUGCMA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NN=C(C=C2)C(=O)NC3CC3
• Molecular Formula: C12H16N4O
• Molecular Weight: 232.28 g/mol

Description

N-cyclopropyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide (CPPC) is a novel compound that has gained attention in the scientific community due to its potential applications in research. CPPC is a pyridazine derivative that has been synthesized using a unique method, which will be discussed in This compound has been found to have significant effects on biochemical and physiological processes, making it a promising tool for scientific research.

Scientific Research Applications

Synthesis and Biological Activity

Research on novel heterocyclic compounds, including selenopheno[2,3-b]pyridine and pyridazine derivatives, has shown that these compounds exhibit significant biological activities. Such activities include antioxidant, antitumor against Ehrlich ascites carcinoma cell lines, and antimicrobial effects against pathogenic bacteria and fungi. This suggests that derivatives of pyridazine, which share structural similarities with N-cyclopropyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide, could have potential applications in the development of sterile and/or biologically active fabrics for various life applications, highlighting the importance of these compounds in the synthesis of biologically active materials and pharmaceuticals (Khalifa et al., 2015).

Antimicrobial and Antiproliferative Activities

The synthesis of novel heterocycles and their evaluation for antimicrobial and antiproliferative activities represent another significant area of application. For instance, the reaction of enaminone with nitrogen nucleophiles leading to the formation of pyrazole, isoxazole, and pyrimidine derivatives has been studied. These synthesized compounds displayed promising antimicrobial and in vitro anticancer activities, demonstrating the potential of pyridazine derivatives and related compounds in pharmaceutical research and development for therapeutic applications (Fahim et al., 2021).

Heterocyclic Synthesis and Biological Importance

The role of nitrogen-containing heterocyclic compounds, including pyrroles, pyridines, pyrrolidins, and pyrazines, in pharmaceuticals and agrochemicals is well documented. Their high biological activity makes them essential structural components in the synthesis of various pharmaceutical ingredients, herbicides, insecticides, and vitamins. This underscores the importance of researching compounds like N-cyclopropyl-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide for potential applications in the synthesis of biologically active compounds and materials with pharmaceutical relevance (Higasio & Shoji, 2001).